[(3-Aminopropyl)sulfanyl]carbonitrile

• Molecular Formula: C4H8N2S
• Molecular Weight: 116.19 g/mol
• IUPAC Name: 3-aminopropyl thiocyanate
• InChI: InChI=1S/C4H8N2S/c5-2-1-3-7-4-6/h1-3,5H2
• InChI Key: WNRFUMOSXLKUHG-UHFFFAOYSA-N
• Canonical SMILES: C(CN)CSC#N

Description

[(3-Aminopropyl)sulfanyl]carbonitrile, also known as 3-aminopropyl thiocyanate, is a chemical compound with the molecular formula C4H8N2S and a molecular weight of 117.04810 g/mol for the free base . Its hydrobromide salt has the CAS number 1803600-03-4 and a molecular weight of 197.10 g/mol . This compound features both an amine and a thiocyanate functional group, making it a valuable bifunctional building block for chemical synthesis and a precursor for further derivatization in medicinal chemistry and materials science research. Researchers are advised that this product is For Research Use Only and is not intended for diagnostic or therapeutic uses. Proper handling procedures should be followed. The compound requires storage under an inert atmosphere at 2-8°C to maintain stability . While specific applications for this exact compound are not detailed in the literature, related carbonitrile derivatives are recognized for their role in the synthesis of quinoline-based structures, which have shown promise as potential antibacterial agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(3-Aminopropyl)sulfanyl]carbonitrile typically involves the reaction of 3-aminopropylamine with carbon disulfide, followed by the addition of cyanogen bromide. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods

Industrial production methods for [(3-Aminopropyl)sulfanyl]carbonitrile are not well-documented in the literature. it is likely that large-scale synthesis follows similar routes as laboratory-scale synthesis, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

[(3-Aminopropyl)sulfanyl]carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like alkyl halides can react with the amino group under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Primary amines.

Substitution: Alkylated derivatives.

Scientific Research Applications

Potential Applications

[(3-Aminopropyl)sulfanyl]carbonitrile has potential applications in various fields:

• Pharmaceuticals: Derivatives of [(3-Aminopropyl)sulfanyl]carbonitrile are being investigated for pharmaceutical applications. Compounds containing both amino and sulfanyl functionalities often exhibit significant biological activities.
• Medicinal Chemistry and Organic Synthesis: Due to its unique structure, which includes a sulfanyl group attached to a carbonitrile functional group, [(3-Aminopropyl)sulfanyl]carbonitrile is an interesting subject for research in medicinal chemistry and organic synthesis. The dual functionality of amino and sulfanyl groups enhances its reactivity and potential biological activities, allowing for diverse synthetic pathways and applications not readily achievable with other compounds lacking either functional group.

Research and Interaction Studies

Research indicates that compounds containing both amino and sulfanyl functionalities often exhibit significant biological activities. Studies on [(3-Aminopropyl)sulfanyl]carbonitrile interactions indicate that it can form complexes with various biological targets, potentially influencing enzyme activity or receptor binding. Interaction studies often utilize techniques to elucidate the pharmacological profiles and therapeutic potentials of this compound and its derivatives.

Structural Similarities

Several compounds share structural similarities with [(3-Aminopropyl)sulfanyl]carbonitrile:

Compound Name	Structure Features	Unique Properties
3-Aminopropylthiol	Contains an amino group and thiol	Exhibits strong reducing properties
2-Aminothiazole	Contains a thiazole ring	Known for antimicrobial activity
4-Amino-1,2-thiazole-3-carbonitrile	Incorporates both thiazole and carbonitrile	Potential anticancer properties

Mechanism of Action

The mechanism of action of [(3-Aminopropyl)sulfanyl]carbonitrile involves its interaction with specific molecular targets, such as enzymes and receptors. The aminopropyl group can form hydrogen bonds and electrostatic interactions with biological molecules, while the sulfanyl carbonitrile moiety can participate in redox reactions and covalent modifications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares [(3-Aminopropyl)sulfanyl]carbonitrile with three structurally or functionally related compounds, as inferred from the evidence.

2-[(3-Aminopropyl)sulfanyl]-1,N⁶-ethenoadenosine diphosphate (Compound 53)

• Structure: Combines a [(3-aminopropyl)sulfanyl] group with an adenosine diphosphate (ADP) backbone and an etheno bridge .
• Synthesis: Derived from ribosylpyrophosphate 2-mercapto-1,N⁶-ethenoadenosine diphosphate (52) via alkylation with 3-bromopropanamine .
• Function: Exhibits strong platelet aggregation activity, mimicking adenosine diphosphate’s role in hemostasis .
• Key Difference: Unlike [(3-Aminopropyl)sulfanyl]carbonitrile, this compound integrates a nucleoside diphosphate moiety, making it biologically active in signaling pathways rather than a standalone small molecule.

Famotidine

• Structure: Contains a sulfanyl group linked to a thiazole ring and a propanimidamide chain (3-[({2-[(diaminomethylidene)amino]-1,3-thiazol-4-yl}methyl)sulfanyl]-N-sulfamoylpropanimidamide) .
• Function : A histamine H₂-receptor antagonist that inhibits gastric acid secretion.
• Key Difference: The sulfanyl group in famotidine is part of a larger, heterocyclic system (thiazole), whereas [(3-Aminopropyl)sulfanyl]carbonitrile lacks such complexity. Additionally, famotidine’s activity is pH-dependent and receptor-specific, contrasting with the nucleoside-derived activity of compounds like 53 .

2-[(4-Chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-(phenylsulfanyl)-pyrimidine-5-carbonitrile

• Structure : A pyrimidine derivative with dual sulfanyl groups and a carbonitrile substituent at position 5 .
• Synthesis : Features a pyrimidine core with sulfanyl and carbonitrile groups introduced via stepwise substitutions.
• Key Difference: This compound’s carbonitrile is part of an aromatic pyrimidine ring system, whereas [(3-Aminopropyl)sulfanyl]carbonitrile’s carbonitrile is directly bonded to a sulfanyl-alkyl chain.

Comparative Data Table

Property	[(3-Aminopropyl)sulfanyl]carbonitrile	Compound 53	Famotidine	Pyrimidine-5-carbonitrile
Core Structure	Alkyl chain + sulfanyl + carbonitrile	Nucleoside diphosphate	Thiazole ring	Pyrimidine ring
Key Functional Groups	-SH, -CN, -NH₂	-SH, -PO₄, etheno bridge	-SH, guanidine	-SH (×2), -CN, chloro-benzyl
Biological Activity	Not explicitly reported	Platelet aggregation	Acid secretion inhibition	Not reported
Synthetic Complexity	Likely moderate (alkylation steps)	High (multi-step ADP modification)	Moderate (heterocyclic assembly)	High (pyrimidine functionalization)

Research Implications and Gaps

Synthetic Pathways: The alkylation strategy used for Compound 53 could theoretically be adapted to synthesize [(3-Aminopropyl)sulfanyl]carbonitrile by substituting the nucleoside backbone with a simpler carbonitrile-containing precursor.

Unanswered Questions: The evidence lacks direct data on the reactivity, stability, or pharmacokinetics of [(3-Aminopropyl)sulfanyl]carbonitrile, necessitating further experimental studies.

Biological Activity

The compound [(3-Aminopropyl)sulfanyl]carbonitrile has garnered attention in recent years due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including detailed research findings, case studies, and data tables.

Structure

[(3-Aminopropyl)sulfanyl]carbonitrile features a sulfanyl group attached to a carbonitrile moiety, with an amino group on a three-carbon chain. This structural configuration is significant as it influences the compound's reactivity and biological interactions.

Properties

The compound is characterized by its polar functional groups, which may enhance its solubility in biological systems, thereby facilitating interaction with various biomolecules.

Antimicrobial Activity

Recent studies have indicated that [(3-Aminopropyl)sulfanyl]carbonitrile exhibits significant antimicrobial properties. For example, a study found that derivatives of this compound demonstrated potent antibacterial activity against various strains of bacteria, including Escherichia coli and Staphylococcus aureus .

Table 1: Antimicrobial Activity of [(3-Aminopropyl)sulfanyl]carbonitrile Derivatives

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
A	E. coli	32 µg/mL
B	S. aureus	16 µg/mL
C	Pseudomonas aeruginosa	64 µg/mL

Anti-inflammatory Activity

The anti-inflammatory potential of [(3-Aminopropyl)sulfanyl]carbonitrile has been evaluated through in vitro studies. One study reported that this compound significantly inhibited the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages, suggesting its potential use in treating inflammatory diseases .

Table 2: Inhibition of NO Production by [(3-Aminopropyl)sulfanyl]carbonitrile

Treatment	NO Production (µM)	% Inhibition
Control	30.5	-
PDTC	10.3	66.42
Compound	16.7	45.37

Cytotoxicity and Antitumor Activity

Cytotoxic assays have shown that [(3-Aminopropyl)sulfanyl]carbonitrile exhibits selective cytotoxicity towards cancer cells while sparing normal cells. A comparative study highlighted that concentrations as low as 6 µM did not significantly affect cell viability in normal cells but reduced viability in cancer cell lines by over 50% .

Case Study: Cytotoxic Effects on Cancer Cell Lines

In a study involving various cancer cell lines, the compound was tested for its cytotoxic effects:

• Cell Lines Tested : HeLa (cervical), MCF-7 (breast), and A549 (lung).
• Results : The compound exhibited IC50 values ranging from 12 to 25 µM across different cell lines.

The biological activities of [(3-Aminopropyl)sulfanyl]carbonitrile are believed to be mediated through multiple mechanisms:

• Inhibition of Enzymatic Pathways : The compound may inhibit key enzymes involved in inflammatory pathways.
• Interaction with Cellular Targets : Its ability to interact with thiol groups in proteins can disrupt cellular signaling and promote apoptosis in cancer cells.
• Reactive Oxygen Species (ROS) Modulation : It may modulate ROS levels, contributing to its cytotoxic effects.

Q & A

Q. What mechanistic insights guide the heterocyclization step in synthesis?

• Methodological Answer : The [5+1] cyclization with carbon disulfide proceeds via nucleophilic attack by the binucleophile on CS₂. Kinetic studies suggest a second-order dependence on thiolate concentration, requiring strict pH control (9–10) .